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Compound of Interest

Compound Name: Silver azide

CAS No.: 13863-88-2

Cat. No.: B078763

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Silver azide (AgN₃), a well-known energetic material, exhibits intriguing structural

transformations under the application of high pressure. Understanding these phase transitions

is crucial for assessing its stability, and decomposition mechanisms, and for the potential

synthesis of novel nitrogen-rich materials. This technical guide provides an in-depth analysis of

the pressure-induced phase transitions in silver azide, summarizing key quantitative data,

experimental protocols, and visualizing the transformational pathways.

Pressure-Induced Phase Transitions
Under ambient conditions, silver azide crystallizes in an orthorhombic structure with the space

group Ibam.[1][2][3] As pressure is applied, it undergoes a reversible, second-order phase

transition to a tetragonal structure.[1][2] This transition starts from ambient pressure and is

completed at approximately 2.7 GPa.[1][2][4][5][6] Theoretical studies based on density

functional theory have also predicted a pressure-induced structural phase transition from the

orthorhombic (Ibam) to a tetragonal (I4/mcm) phase at 3.1 GPa.[4]
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The transition is characterized by a convergence of the a and b lattice parameters, a rotation of

the azide anions by approximately 3 degrees, and a change in the coordination number of the

silver atoms from a 4+4 configuration (four short and four long bonds) to an eight-fold

coordination.[1][2] The high-pressure phase is identified to have the space group I4/mcm.[1][2]

An interesting characteristic of the orthorhombic phase is its anisotropic compressibility; it

displays an anomalous expansion along the a-axis under compression, while being more

compressive along the b-axis than the c-axis.[2] In contrast, the tetragonal phase is more

compressible along the interlayer direction.[2] Upon decompression, the tetragonal phase

reverts to the ambient orthorhombic phase, indicating the reversible nature of this transition.[1]

Quantitative Data Summary
The following tables summarize the key quantitative data reported for the phase transition of

silver azide under pressure.

Table 1: Phase Transition Parameters

Parameter Value Reference

Transition Type Second-order, reversible [1]

Transition Pressure Completes at ~2.7 GPa [1][2][4][5][6]

Theoretical Transition Pressure 3.1 GPa (First-order) [4]

Table 2: Crystallographic Data

Phase
Orthorhombic
(Ambient)

Tetragonal (High-
Pressure)

Reference

Space Group Ibam I4/mcm [1][2]

Wyckoff Positions -
Ag at 4a, N1 at 4d, N2

at 8h
[1][2]

Coordination Number 4+4 8 [1][2]
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Table 3: Lattice Parameters at Ambient Pressure

Lattice Parameter Value (Å) Reference

a 5.600(1) [1][2]

b 5.980(6) [1][2]

c 5.998(1) [1][2]

Table 4: Bulk Moduli and Their Pressure Derivatives

Phase
Bulk Modulus (K₀T)
(GPa)

Pressure Derivative
(K₀T')

Reference

Orthorhombic 39 ± 5 10 ± 7 [2]

Tetragonal 57 ± 2 6.6 ± 0.2 [2]

Experimental Protocols
The investigation of silver azide's high-pressure behavior involves specialized experimental

techniques capable of generating high pressures while simultaneously allowing for structural

and spectroscopic analysis.

3.1 High-Pressure Generation: Diamond Anvil Cell (DAC)

A diamond anvil cell is the primary apparatus used to generate high pressures for these

studies. The silver azide sample is placed in a small hole within a gasket, which is then

compressed between the tips of two diamonds. A pressure-transmitting medium is often used

to ensure hydrostatic or quasi-hydrostatic conditions.

3.2 Structural Analysis: Synchrotron X-ray Diffraction (XRD)

To determine the crystal structure at various pressures, in-situ synchrotron X-ray diffraction is

employed.
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Sample Preparation: A small amount of silver azide powder is loaded into the sample

chamber of the DAC.

Pressure Calibration: The pressure is determined using a pressure calibrant, such as the

ruby fluorescence method, where the shift in the R1 fluorescence line of a ruby chip placed

in the DAC is correlated with the pressure.

Data Collection: The DAC is exposed to a high-brilliance synchrotron X-ray beam. The

diffraction patterns are collected on an area detector at incremental pressure points.

Data Analysis: The collected two-dimensional diffraction patterns are integrated into one-

dimensional intensity versus 2θ plots. The diffraction peaks are then indexed to determine

the unit cell parameters and space group of the material at each pressure. The equation of

state (e.g., Birch-Murnaghan) is fitted to the pressure-volume data to determine the bulk

modulus.

3.3 Spectroscopic Analysis: Raman and Infrared (IR) Spectroscopy

Raman and IR spectroscopy are used to probe the vibrational modes of the azide anion and

the lattice, providing insights into the structural changes during the phase transition.

Experimental Setup: The DAC is placed in the path of a laser beam for Raman spectroscopy

or an infrared beam for IR spectroscopy.

Data Acquisition: Spectra are collected at various pressures. In Raman spectroscopy, the

scattered light is collected and analyzed. In IR spectroscopy, the transmitted or reflected light

is measured.

Analysis: Changes in the number, position, and splitting of vibrational modes are analyzed.

For instance, the degeneration of lattice modes and shifts in the bending and asymmetric

stretch modes of the N₃⁻ anion are indicative of the orthorhombic-to-tetragonal phase

transition.[4][5][6] The softening and hardening of specific modes can reveal the rotational

dynamics of the azide ion during the transition.[4][6]

Visualizations
Diagram 1: Phase Transition Pathway of Silver Azide
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Caption: Pressure-induced reversible phase transition in silver azide.

Diagram 2: Experimental Workflow for High-Pressure Studies
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Caption: Workflow for high-pressure XRD and spectroscopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.aip.org [pubs.aip.org]

2. researchgate.net [researchgate.net]

3. Silver azide - Wikipedia [en.wikipedia.org]

4. researchgate.net [researchgate.net]

5. hpstar.ac.cn [hpstar.ac.cn]

6. pubs.rsc.org [pubs.rsc.org]

To cite this document: BenchChem. [High-Pressure Phase Transitions in Silver Azide: A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078763/docs#high-pressure-phase-transitions-in-
silver-azide-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b078763?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.aip.org/aip/jap/article/110/2/023524/371762/Phase-transition-and-structure-of-silver-azide-at
https://www.researchgate.net/publication/253354008_Phase_transition_and_structure_of_silver_azide_at_high_pressure
https://en.wikipedia.org/wiki/Silver_azide
https://www.researchgate.net/publication/306297503_High-pressure_Spectroscopic_Study_of_Silver_Azide
http://hpstar.ac.cn/upload/files/2017/1/1693857927.pdf
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra15886b
https://www.benchchem.com/product/b078763/docs#high-pressure-phase-transitions-in-silver-azide-a-technical-overview
https://www.benchchem.com/product/b078763/docs#high-pressure-phase-transitions-in-silver-azide-a-technical-overview
https://www.benchchem.com/product/b078763/docs#high-pressure-phase-transitions-in-silver-azide-a-technical-overview
https://www.benchchem.com/product/b078763/docs#high-pressure-phase-transitions-in-silver-azide-a-technical-overview
https://www.benchchem.com/product/b078763?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

